Cas no 2172033-82-6 (2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid
• CAS No: 2172033-82-6
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6585734
• PubChem ID: 165808568
• Update Time: 2025-08-05

2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid
• 2172033-82-6
• 2-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxy-2-methylpropanoic acid
• EN300-1499750

• Inchi： 1S/C27H34N2O6/c1-3-18(12-13-24(31)29-27(2,17-30)25(32)33)14-15-28-26(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23,30H,3,12-17H2,1-2H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： IJTOEWINWUQUHB-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(NC(C(=O)O)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid

Introduction to 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2172033-82-6)

2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid, identified by its CAS number 2172033-82-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structure, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of an {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety suggests potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of this compound is meticulously designed to enhance its interactions with biological targets, making it a promising candidate for further investigation in drug discovery. The hexanamido and 3-hydroxy-2-methylpropanoic acid components contribute to its solubility and stability, which are critical factors in pharmaceutical formulations. These attributes make it an intriguing subject for researchers exploring new avenues in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorene-based derivatives due to their exceptional photophysical properties and potential applications in bioimaging and drug delivery systems. The fluoren-9-ylmethyl group in this compound not only enhances its structural complexity but also opens up possibilities for innovative synthetic strategies. Researchers have been exploring how such modifications can influence the pharmacokinetic and pharmacodynamic profiles of drug candidates, aiming to improve their efficacy and reduce side effects.

The methoxycarbonyl group is another key feature that contributes to the reactivity and versatility of this compound. It serves as a protecting group in peptide synthesis and can be readily modified to introduce additional functionalities. This adaptability makes it a valuable building block for constructing more complex molecules, including peptidomimetics and protease inhibitors. The hexanamido moiety further enhances its potential as a scaffold for drug design, providing a stable backbone that can be modified at various positions to optimize biological activity.

Current research in the field of bioconjugation chemistry has highlighted the importance of incorporating rigid aromatic systems like fluorene into drug molecules to improve their metabolic stability and target specificity. The 9H-fluoren-9-ylmethyl moiety in this compound aligns with this trend, offering a framework that can be exploited for designing next-generation therapeutics. Studies have shown that fluorene derivatives exhibit enhanced binding affinity to certain biological targets, making them attractive for applications in oncology and immunology.

The 3-hydroxy-2-methylpropanoic acid component adds another layer of complexity, contributing to the compound's solubility profile and potential interactions with biological membranes. This feature is particularly relevant in drug delivery systems where solubility plays a critical role in determining bioavailability. Researchers are investigating how modifications at this position can influence the pharmacokinetic behavior of drug candidates, aiming to develop more efficient delivery platforms.

One of the most exciting aspects of this compound is its potential application in targeted therapy, particularly in the treatment of cancer. The combination of structural features such as the fluorene moiety, methoxycarbonyl group, and hexanamido side chain suggests that it could interact with specific proteins or enzymes involved in tumor growth and progression. Preclinical studies have begun to explore these possibilities, with early results indicating promising activity against certain cancer cell lines. These findings underscore the importance of developing innovative molecular tools for precision medicine.

The synthetic pathways used to produce this compound also reflect the latest advancements in organic chemistry. Techniques such as cross-coupling reactions, nucleophilic substitution, and protecting group strategies have been employed to construct its complex framework efficiently. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties through iterative modifications. The ability to synthesize such intricate structures highlights the progress made in synthetic methodologies over recent decades.

In conclusion, 2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2172033-82-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure, characterized by functional groups such as the {(9H-fluoren-9-yl)methoxycarbonyl}amino, hexanamido, and 3-hydroxy-2-methylpropanoic acid moieties, positions it as a versatile tool for drug discovery and development. Ongoing research continues to uncover new applications for this compound, particularly in targeted therapy and bioconjugation chemistry. As our understanding of molecular interactions deepens, compounds like this are poised to play a crucial role in shaping the future of medicine.